Cas no 835620-18-3 (1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-)

835620-18-3 structure
Product name:1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-
1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-
- 3-[5-methoxy-1-(thiophene-3-sulfonyl)-1H-indol-3-yl]-propionic acid
- 835620-18-3
- OHQQTLRADKJZQU-UHFFFAOYSA-N
- DB-347961
- SCHEMBL3034998
-
- Inchi: InChI=1S/C16H15NO5S2/c1-22-12-3-4-15-14(8-12)11(2-5-16(18)19)9-17(15)24(20,21)13-6-7-23-10-13/h3-4,6-10H,2,5H2,1H3,(H,18,19)
- InChI Key: OHQQTLRADKJZQU-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)N(C=C2CCC(=O)O)S(=O)(=O)C3=CSC=C3
Computed Properties
- Exact Mass: 365.03916493g/mol
- Monoisotopic Mass: 365.03916493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 122Ų
1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)- Related Literature
-
Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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